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Compound of Interest

Compound Name: Tfllrn-NH2

Cat. No.: B12375695

Essential Safety and Handling Guide for
TFLLRN-NH2

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of TFLLRN-NH2 (CAS No: 197794-83-5), a potent, PAR1-selective agonist peptide.[1]
Adherence to these guidelines is essential to ensure personal safety and minimize
environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

TFLLRN-NH2 is classified as harmful if swallowed and very toxic to aquatic life with long-
lasting effects.[2] Therefore, stringent safety measures are required during handling.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification

Chemical splash goggles with

Eye Protection Safety Goggles
Y ¥ =009 side-shields.[2]

Chemical-impermeable gloves
Hand Protection Protective Gloves (e.g., nitrile). Gloves must be

inspected before use.[3]

A lab coat or other impervious
Body Protection Impervious Clothing clothing is necessary to
prevent skin contact.[2]

To be used to avoid inhalation
) ] ] ) of dust or aerosols, especially
Respiratory Protection Suitable Respirator ]
when handling the powder

form.[2][4]

Operational Plan: Step-by-Step Handling
Procedures

All handling of TFLLRN-NH2 should occur in a well-ventilated area, preferably within a
chemical fume hood.[2] An accessible safety shower and eyewash station are mandatory.[2]

1. Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.
o Store the tightly sealed container in a dry, cool, and well-ventilated place.[3]

o Recommended storage for the powder is at -20°C.[2] For solutions, store at -80°C for up to 6
months or -20°C for up to 1 month.[5][6]

» Keep away from direct sunlight, sources of ignition, and incompatible materials such as
strong acids/alkalis and strong oxidizing/reducing agents.[]

2. Preparation and Use:
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Before handling, ensure all required PPE is correctly worn.
Avoid the formation of dust and aerosols.[2][3]
When weighing or transferring the solid, use non-sparking tools.[3]

For creating solutions, refer to the solubility information on the product datasheet to select
the appropriate solvent.[6]

Do not eat, drink, or smoke in the handling area.[2]
. In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with large amounts of pure water for at least 15
minutes, keeping eyelids open. Consult a doctor.[3]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap
and plenty of water. Consult a doctor.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a Poison Control Center
or doctor immediately.[3]

Spill: Evacuate personnel to a safe area. Remove all sources of ignition. Collect spillage
using spark-proof tools and place it in a suitable, closed container for disposal.[2][3] Avoid
allowing the chemical to enter drains.[3]

Disposal Plan

Waste disposal must be conducted in accordance with all federal, state, and local
environmental regulations.[4]

o Contaminated Materials (PPE, labware): Collect all used gloves, wipes, and other
contaminated disposable materials in a designated, sealed waste container.
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e Unused Product/Solutions: Dispose of contents and the container at an approved waste
disposal plant.[2] Discharge into the environment must be strictly avoided.[3] One method for
disposal involves dissolving or mixing the material with a combustible solvent and burning it
in a chemical incinerator equipped with an afterburner and scrubber.[4]

Workflow for Safe Handling of TFLLRN-NH2
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Safe Handling Workflow for TFLLRN-NH2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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